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Compound of Interest

Compound Name: Aluminum phenoxide

Cat. No.: B078509

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like aluminum
phenoxide. This guide provides immediate and essential safety protocols, operational
procedures, and disposal plans to foster a secure and efficient research environment.

Chemical Identifier: Aluminum Phenoxide
e CAS Number: 15086-27-8

e Synonyms: Aluminum phenate, Aluminum triphenoxide, Triphenoxyaluminum[1]

Hazard Assessment and Personal Protective
Equipment (PPE)

Aluminum phenoxide is a combustible solid that poses several hazards upon exposure. It is
crucial to handle this compound with appropriate engineering controls and personal protective
equipment to minimize risk. The primary hazards include severe eye irritation, skin irritation or
dermatitis, and respiratory tract irritation if inhaled as dust.[2] A critical characteristic of
aluminum phenoxide is its reactivity with moisture. It slowly decomposes in the presence of
air and moisture, liberating flammable and toxic phenol vapor.[1]

Exposure Limits:
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Given that aluminum phenoxide decomposes to phenol, it is prudent to adhere to the
exposure limits for phenol.

Exposure Limit (8-hour

Substance Agency

TWA)
Phenol OSHA 5 ppm
Phenol ACGIH 5 ppm

TWA: Time-Weighted Average.
[31[41[5]

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles that
meet the ANSI Z.87.1 1989
standard. A face shield should
be worn over safety glasses if
there is a risk of splashing or

exothermic reaction.[6]

To protect against severe eye

irritation from dust or splashes.

[2]

Hand Protection

Nitrile or Neoprene gloves.

Provides good to excellent
chemical resistance against
phenol, a decomposition
product.[2][7][8][9][10] Thicker
gloves offer better protection.
[1][20]

Body Protection

A flame-resistant lab coat (e.qg.,
Nomex®) worn over cotton
clothing. All buttons should be
fastened to cover as much skin

as possible.[6]

To protect skin from contact

with the chemical.

Footwear

Closed-toe and closed-heel
shoes that cover the entire
foot.[6]

To protect against spills.

Respiratory

A NIOSH-approved respirator
is required if engineering
controls cannot maintain
exposure below the
Permissible Exposure Limits
(PELSs) for phenol.[6] This
requires annual medical

evaluations and fit testing.

To prevent inhalation of dust

and phenol vapors.[2][6]

Glove Chemical Resistance for Phenol:
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Breakthrough Time

Glove Material Resistance to Phenol ]

(minutes)
Nitrile Good to Excellent > 480 (for 0.1% Phenol)
Neoprene Good Not specified

Note: This data is for phenol
and serves as a proxy for
aluminum phenoxide due to its
decomposition. Always consult
the glove manufacturer's
specific chemical resistance
guide.[2][7][8]

Operational Plan for Safe Handling

Due to its reactivity with air and moisture, aluminum phenoxide should be handled in an inert
atmosphere, such as in a glovebox or using a Schlenk line.[11][12][13]

Step-by-Step Handling Procedure:
e Preparation:

o Ensure all glassware is oven-dried and cooled under a stream of inert gas (e.g., nitrogen
or argon).[6]

o Prepare a designated work area within a certified chemical fume hood or glovebox.
o Have all necessary PPE readily available and properly donned.
o Ensure an emergency eyewash and safety shower are accessible.[2]

e Weighing and Transfer:

o If using a glovebox, transfer the sealed container of aluminum phenoxide, a clean
spatula, and a tared vial into the glovebox antechamber.[11][13]

o Cycle the antechamber with inert gas before moving the items into the main chamber.
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o Carefully open the container and weigh the desired amount of aluminum phenoxide into
the tared vial.

o Securely seal both the original container and the vial containing the weighed solid.

e During Reaction:

o If the reaction is performed on a Schlenk line, add the aluminum phenoxide to the
reaction flask under a positive pressure of inert gas.

o Maintain the inert atmosphere throughout the entire reaction process.

e Post-Reaction:

o Quench the reaction carefully, being mindful of any potential exothermic processes.

o Clean all equipment thoroughly.

Experimental Workflow for Handling Air-Sensitive Solids
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Caption: Workflow for the safe handling of aluminum phenoxide.
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Spill and Emergency Plan

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated.

Contain: If it is safe to do so, prevent the spill from spreading.

Clean-up:

o For a solid spill, carefully sweep the material and transfer it to a suitable, labeled container
for disposal.[2] Avoid creating dust.

o Do not use water to clean up the spill as aluminum phenoxide reacts with moisture.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of flowing water for at least 15 minutes.
Seek immediate medical attention.[2]

o Skin Contact: Flush the affected area with water, then wash thoroughly with soap and water.

[2]

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, administer oxygen
and seek medical attention.[2]

¢ Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and seek immediate medical attention.[2]

Fire Fighting:

o Aluminum phenoxide is a combustible solid.[2]
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o Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical
extinguishers.[2]

e Hazards: Irritating fumes and organic acid vapors may be produced in a fire.[2] Firefighters
should wear self-contained breathing apparatus.

Disposal Plan
Proper disposal of aluminum phenoxide and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

o Segregation: Collect all aluminum phenoxide waste, including contaminated consumables
(e.q., gloves, wipes), in a dedicated and clearly labeled, sealed container. Do not mix with
other chemical waste.

o Containment: Ensure the waste container is made of a compatible material and is kept
closed to prevent reaction with atmospheric moisture.

o Labeling: Label the waste container as "Hazardous Waste: Aluminum Phenoxide" and
include the date of accumulation.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed
professional waste disposal service. Follow all local, state, and federal regulations.
Aluminum compounds should generally not be disposed of down the drain.[14]

Disposal Decision Workflow
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Caption: Decision workflow for the disposal of aluminum phenoxide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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